Synthesis, structure and magnetic properties of a novel family of heterometallic nonanuclear NaI2MnIII6LnIII (Ln = Eu, Gd, Tb, Dy) complexes†

Dalton Transactions Pub Date: 2011-03-08 DOI: 10.1039/C0DT01746A

Abstract

The structures and magnetic properties of four isomorphous nonanuclear heterometallic complexes [Na2{Mn3III(μ3-O2−)}2LnIII(hmmp)6(O2CPh)4(N3)2]OH·0.5 CH3CN·1.5H2O are reported, where LnIII = Eu (1), Gd (2), Tb (3) and Dy (4), H2hmmp = 2-[(2-hydroxyethylimino)methyl]-6-methoxyphenol. Complexes 1–4 were prepared by the reactions of hmmpH2 with a manganese salt and the respective lanthanide salt together with NaO2CPh and NaN3. Single-crystal X-ray diffraction analyses reveal that the six MnIII and one LnIII metal topology in the aggregate can be described as a bitetrahedron. The two peripheral [MnIII3(μ3-O2−)]7+ triangles are each bonded to a central LnIII ion with rare distorted octahedral geometry. The magnetic properties of all the complexes were investigated using variable temperature magnetic susceptibility and both antiferromagnetic and ferromagnetic interactions exist in the [MnIII3(μ3-O2−)]7+ triangle. Weak ferromagnetic exchange between the LnIII and MnIII ions has been established for the corresponding Gd derivative. The Gd, Tb and Dy complexes show no evidence of slow relaxation behaviour above 2.0 K.

Graphical abstract: Synthesis, structure and magnetic properties of a novel family of heterometallic nonanuclear NaI2MnIII6LnIII (Ln = Eu, Gd, Tb, Dy) complexes
Synthesis, structure and magnetic properties of a novel family of heterometallic nonanuclear NaI2MnIII6LnIII (Ln = Eu, Gd, Tb, Dy) complexes†
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